Cas no 50594-77-9 (3-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl acetate)

• Product Name: 3-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl acetate
• CAS No: 50594-77-9
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 933964
• PubChem ID: 93253
• Update Time: 2025-04-19

3-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl acetate
• [3-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl] acetate
• 2-Chlor-4-trifluormethyl-3'-acetoxydiphenylether
• 2-Chloro-1-(3-acetoxyphenoxy)-4-(trifluoromethyl)benzene
• 2-Chloro-4-trifluoromethyl-3'-acetoxydiphenyl ether
• 3-(2-Chloro-4-(trifluoromethyl)phenoxy)phenol acetate
• 3-(2-Chloro-4-(trifluoromethyl)phenoxy)phenyl acetate
• AC1L3PTV
• EINECS 256-635-0
• Phenol, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, acetate
• Phenol, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-, acetate
• DB-262068
• UNII-7T2IS4PR1X
• KNFRYRRZMRETJX-UHFFFAOYSA-N
• DTXSID7028019
• 7T2IS4PR1X
• 50594-77-9
• Phenol, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, 1-acetate
• 3-(2-Chloro-4-(trifluoromethyl)phenoxy)phenol 1-acetate
• M-((2-CHLORO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-P-TOLYL)OXY)PHENYL ACETATE
• Q27268811
• NS00004714

• Inchi： 1S/C15H10ClF3O3/c1-9(20)21-11-3-2-4-12(8-11)22-14-6-5-10(7-13(14)16)15(17,18)19/h2-8H,1H3
• InChI Key： KNFRYRRZMRETJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C=1)OC(C)=O

Computed Properties

• Exact Mass: 330.0271
• Monoisotopic Mass: 330.0270564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.4003 (estimate)
• PSA: 35.53